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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the chemical identifier and safety data for
potassium phthalimide. The primary focus of this document is to present a consolidated and
comprehensive safety profile to inform researchers, scientists, and professionals in drug
development about the potential hazards associated with the handling and use of this
compound. All quantitative data are summarized in structured tables for ease of reference.
Furthermore, this guide outlines the general experimental methodologies for key toxicological
endpoints and includes a graphical representation of a standard chemical hazard assessment
workflow.

Chemical Identification

Potassium phthalimide is the potassium salt of phthalimide. It is a commercially available
reagent, commonly appearing as fluffy, very pale yellow crystals, and is widely utilized in
organic synthesis, most notably in the Gabriel synthesis of primary amines.[1]
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Identifier Value

Chemical Name Potassium Phthalimide
CAS Number 1074-82-4[2][3][41[5]
Molecular Formula CsHaKNO2[2][4][5]
Molecular Weight 185.22 g/mol [2][4][5]

1,3-Dihydro-1,3-dioxoisoindole potassium salt,
Synonyms O )
Phthalimide potassium salt[2][3]

Safety and Hazard Information

Potassium phthalimide is classified as an irritant. The primary hazards are associated with skin
and eye contact, and inhalation of dust particles.[2][3][6]

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following classification for potassium phthalimide:

Hazard Class Category Hazard Statement

H315: Causes skin irritation[2]

Skin Corrosion/Irritation 2

[41[5]
Serious Eye Damage/Eye L H319: Causes serious eye
Irritation irritation[2][4][5]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[2][6]

Toxicological Data

Comprehensive acute toxicity data for potassium phthalimide is not readily available in the
public domain. Safety Data Sheets consistently report the LD50 (lethal dose, 50%) and LC50
(lethal concentration, 50%) as "not available".[3][7]
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Parameter Route Species Value

LD50 Oral Not Reported Not Available[3][7]
LD50 Dermal Not Reported Not Available[3][7]
LC50 Inhalation Not Reported Not Available[3][7]

hvsical and Chemical Saf

Property Value

Appearance White to pale yellow powder/crystals[1]

Odor Odorless

Melting Point >300 °C (>572 °F)[3]

Flash Point Not Available

Solubility Soluble in water[3]

Stability Stabl.e. under normal conditions, but moisture
sensitive[3][8]

Incompatible Materials Strong oxidizing agents, strong acids[8]

Nitrogen oxides (NOx), Carbon monoxide (CO),

Hazardous Decomposition Products o
Carbon dioxide (COz2)

Experimental Protocols

While specific experimental reports on the toxicology of potassium phthalimide are not detailed
in publicly accessible literature, the classification of this chemical as a skin and eye irritant is
based on standardized testing protocols, such as those established by the Organisation for
Economic Co-operation and Development (OECD). The following are generalized
methodologies representative of the studies that would have been conducted.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
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This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

Test System: Healthy, young adult albino rabbits are typically used. The fur on the dorsal
area of the trunk is clipped 24 hours before the test.

Procedure: A single dose of 0.5 grams of the test substance is applied to a small area of the
skin (approximately 6 cm?) and covered with a gauze patch. Untreated skin of the animal
serves as a control. The exposure period is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is examined for
signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and
72 hours, and up to 14 days). The severity of the skin reactions is scored.

Conclusion: If the substance produces reversible inflammatory changes, it is classified as an
irritant. If it causes irreversible tissue damage, it is classified as corrosive.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.

Test System: Healthy, adult albino rabbits with no pre-existing eye defects are used.

Procedure: A single dose of the test substance (e.g., 0.1 mL of a solution or 0.1 g of a solid)
is applied into the conjunctival sac of one eye of the animal. The other eye remains untreated
and serves as a control.

Observation: The eyes are examined for signs of corneal opacity, iritis, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after application. The severity of the lesions
is scored. The reversibility of any observed effects is also assessed over a period of up to 21
days.

Conclusion: The substance is classified as an irritant or a substance causing serious eye
damage based on the severity and reversibility of the observed ocular lesions.

Chemical Safety Workflow
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The following diagram illustrates a general workflow for assessing the hazards of a chemical
substance like potassium phthalimide.

General Chemical Hazard Assessment Workflow
Chemical Identification
(CAS, Name, Structure)

Literature Review &
Data Gathering
(SDS, Databases)

Physicochemical Properties

Acute Toxicity Irritation/Corrosion

(Oral, Dermal, Inhalation) (Skin, Eye) Sensitization

Repeated Dose Toxicity Mutagenicity Carcinogenicity :I Reproductive Toxicity

Click to download full resolution via product page

Caption: General Chemical Hazard Assessment Workflow.

Handling and Storage Recommendations
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Given the hazardous properties of potassium phthalimide, the following handling and storage
procedures are recommended:

» Engineering Controls: Use in a well-ventilated area, preferably in a fume hood, to minimize
dust inhalation.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.
o Respiratory Protection: If dust is generated, use a NIOSH-approved particulate respirator.

» Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Wash hands
thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents and strong acids. Protect
from moisture.

First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

 In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Get medical attention if irritation develops.

 If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

« If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Conclusion
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Potassium phthalimide (CAS No. 1074-82-4) is a valuable reagent in organic synthesis.
However, it is classified as a skin, eye, and respiratory irritant. While comprehensive acute
toxicity data (LD50/LC50) are not publicly available, the existing hazard classifications
necessitate careful handling and the use of appropriate personal protective equipment.
Researchers and laboratory personnel should adhere to the safety precautions outlined in this
guide and the substance's Safety Data Sheet to minimize exposure and ensure a safe working
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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